5-Chloro-2-methyl-3-nitrobenzoic acid
Cat. No. B1359238
Key on ui cas rn:
154257-81-5
M. Wt: 215.59 g/mol
InChI Key: KSLZRIXXMKXDEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08962620B2
Procedure details
A stirred solution of 5-chloro-2-methylbenzoic acid (1 mmol) in cone. H2SO4 (2 mL) was cooled to −10° C. and nitrating mixture (0.4 mL of conc. H2SO4+0.1 mL of conc. HNO3) was added to it in dropwise manner. The reaction mixture was stirred at the same temperature for 20 min then warmed to room temperature. The solid precipitate was filtered and dried to obtain 5-chloro-2-methyl-3-nitrobenzoic acid which was used in next step without further purification (yield 60-70%).
Yield
60%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([CH3:11])=[C:6]([CH:10]=1)[C:7]([OH:9])=[O:8].OS(O)(=O)=O.[N+:17]([O-])([OH:19])=[O:18]>>[Cl:1][C:2]1[CH:3]=[C:4]([N+:17]([O-:19])=[O:18])[C:5]([CH3:11])=[C:6]([CH:10]=1)[C:7]([OH:9])=[O:8]
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Inputs
Step One
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Name
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Quantity
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1 mmol
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Type
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reactant
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Smiles
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ClC=1C=CC(=C(C(=O)O)C1)C
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Step Two
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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OS(=O)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at the same temperature for 20 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The solid precipitate was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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Type
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product
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Smiles
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ClC=1C=C(C(=C(C(=O)O)C1)C)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 60% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
